Cas no 1399661-30-3 (5-Isobutyryl-furan-2-carboxylic acid methyl ester)

• Product Name: 5-Isobutyryl-furan-2-carboxylic acid methyl ester
• CAS No: 1399661-30-3
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 5150380
• Update Time: 2025-06-15

5-Isobutyryl-furan-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Isobutyryl-furan-2-carboxylic acid methyl ester

• Inchi： 1S/C10H12O4/c1-6(2)9(11)7-4-5-8(14-7)10(12)13-3/h4-6H,1-3H3
• InChI Key： DFGKQIWGRVKERR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)C(C)C)=CC=C1C(OC)=O

Additional information on 5-Isobutyryl-furan-2-carboxylic acid methyl ester

Recent Advances in the Study of 5-Isobutyryl-furan-2-carboxylic acid methyl ester (CAS: 1399661-30-3)

The compound 5-Isobutyryl-furan-2-carboxylic acid methyl ester (CAS: 1399661-30-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This furan-based derivative is being explored for its potential applications in drug discovery and development, particularly due to its unique structural properties and reactivity. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry.

One of the key areas of investigation has been the synthesis and optimization of 5-Isobutyryl-furan-2-carboxylic acid methyl ester. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving catalytic hydrogenation and esterification, which demonstrated high efficiency and scalability. This advancement is critical for further pharmacological evaluations and potential commercialization.

In terms of biological activity, preliminary in vitro studies have shown that 5-Isobutyryl-furan-2-carboxylic acid methyl ester exhibits moderate inhibitory effects on certain inflammatory markers, such as COX-2 and TNF-α. These findings, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, suggest its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another promising avenue of research involves the compound's role in cancer therapy. A 2023 study in the European Journal of Medicinal Chemistry investigated its cytotoxicity against various cancer cell lines, including breast and lung cancer. The results indicated selective activity against cancer cells with minimal effects on normal cells, highlighting its potential as a targeted therapeutic agent. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, providing a foundation for future drug development efforts.

Despite these encouraging findings, challenges remain in the clinical translation of 5-Isobutyryl-furan-2-carboxylic acid methyl ester. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 5-Isobutyryl-furan-2-carboxylic acid methyl ester (CAS: 1399661-30-3) represents a promising candidate in the field of medicinal chemistry, with potential applications in inflammation and cancer therapy. Continued research and development are necessary to fully unlock its therapeutic potential and bring it closer to clinical use. The recent advancements in synthesis and biological evaluation provide a solid foundation for future studies, making this compound a noteworthy subject for ongoing research in the chemical biology and pharmaceutical sectors.